Cas no 1021223-36-8 (8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021223-36-8
• MF: C₂₁H₂₂FN₃O₄S
• MW: 431.480487346649
• CID: 5805335
• PubChem ID: 27505135
• Update Time: 2025-07-01

8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-fluorophenyl)sulfonyl-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5049-0191
• VU0632552-1
• 1021223-36-8
• 8-((2-fluorophenyl)sulfonyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493611

• Inchi： 1S/C21H22FN3O4S/c1-15-6-8-16(9-7-15)14-25-19(26)21(23-20(25)27)10-12-24(13-11-21)30(28,29)18-5-3-2-4-17(18)22/h2-9H,10-14H2,1H3,(H,23,27)
• InChI Key： ZYDICTWHYRQPCR-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=CC=C3F)(=O)=O)CC2)C(=O)N(CC2=CC=C(C)C=C2)C1=O

Computed Properties

• Exact Mass: 431.13150553g/mol
• Monoisotopic Mass: 431.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.2Ų

Additional information on 8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Analysis of 8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021223-36-8)

The compound 8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021223-36-8) is a structurally unique spirocyclic derivative with potential applications in pharmaceutical research and drug development. Its molecular architecture features a 1,3,8-triazaspiro[4.5]decane core, which is functionalized with a 2-fluorobenzenesulfonyl group and a 4-methylphenylmethyl substituent. This combination of moieties makes it an intriguing candidate for studying enzyme inhibition and receptor modulation, particularly in the context of neurological and metabolic disorders.

Recent trends in drug discovery highlight the growing interest in spirocyclic compounds due to their three-dimensional complexity and ability to interact with biological targets in a selective manner. The presence of the fluorobenzenesulfonyl group in this compound suggests potential kinase inhibition properties, a hot topic in oncology and autoimmune disease research. Researchers are increasingly focusing on such sulfonamide derivatives for their role in modulating protein-protein interactions, a key area in precision medicine.

From a synthetic chemistry perspective, the 1,3,8-triazaspiro[4.5]decane-2,4-dione scaffold offers multiple sites for further derivatization, making it a versatile building block in medicinal chemistry. The fluorine atom incorporated in the benzenesulfonyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and membrane permeability—properties highly sought after in CNS drug development. This aligns with current industry demands for compounds with improved blood-brain barrier penetration capabilities.

The 4-methylphenylmethyl substituent introduces interesting lipophilicity considerations, which could influence the compound's pharmacokinetic profile. In the era of computational drug design, such structural features are frequently analyzed using molecular docking simulations and QSAR modeling to predict biological activity. These computational approaches have become indispensable tools in modern hit-to-lead optimization processes, significantly reducing development timelines.

Analytical characterization of 1021223-36-8 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography to confirm its structural integrity. The compound's purity is crucial for biological evaluations, especially when screening against GPCR targets or ion channels, which are currently among the most investigated target classes in neuropharmacology. Quality control measures must adhere to strict ICH guidelines to ensure reproducible results in preclinical studies.

In the context of green chemistry initiatives, synthetic routes to 8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione are being optimized to minimize environmental impact. This includes exploring catalytic methods and biocatalytic transformations, reflecting the pharmaceutical industry's commitment to sustainable manufacturing practices. Such approaches not only reduce waste but may also improve the compound's process efficiency and scalability.

The potential therapeutic applications of this compound are being explored in various in vitro and in vivo models, particularly in areas addressing neurodegenerative diseases and metabolic syndrome. Its spirocyclic architecture may confer advantages in terms of target selectivity and reduced off-target effects, which are critical considerations in the development of next-generation therapeutics. These properties make it a compelling subject for patent literature and academic research publications.

Stability studies of CAS 1021223-36-8 under various pH conditions and temperature ranges are essential for formulating potential drug products. The compound's solid-state properties, including polymorphism and hygroscopicity, significantly influence its drugability and must be thoroughly characterized during preformulation stages. Such investigations are particularly relevant given the increasing emphasis on oral bioavailability in small molecule drug development.

From an intellectual property perspective, novel derivatives of 1,3,8-triazaspiro[4.5]decane-2,4-dione continue to attract attention in pharmaceutical patents, with particular interest in their applications for central nervous system disorders. The incorporation of the fluorobenzenesulfonyl moiety represents a strategic approach to enhancing target engagement while maintaining favorable ADME properties. This balance is crucial for advancing compounds through clinical trials and ultimately to market.

In conclusion, 8-(2-fluorobenzenesulfonyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione represents an important structural class in contemporary drug discovery. Its unique combination of spirocyclic core, fluorinated aromatic, and alkyl substituents offers multiple avenues for therapeutic exploration. As research continues to unravel its full potential, this compound may contribute significantly to addressing unmet medical needs through innovative small molecule therapies.